Cas no 313395-99-2 (8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 313395-99-2
• MF: C₂₁H₁₉ClN₄O₂S
• MW: 426.919162034988
• CID: 5755263
• PubChem ID: 1115605
• Update Time: 2023-11-21

8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• Oprea1_776556
• STK834201
• SR-01000424813-1
• AB00131492-02
• F0374-0002
• AKOS000577999
• 8-[(4-chlorobenzyl)sulfanyl]-3-methyl-7-(4-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
• Oprea1_626609
• SR-01000424813
• 8-((4-chlorobenzyl)thio)-3-methyl-7-(4-methylbenzyl)-1H-purine-2,6(3H,7H)-dione
• EU-0070568
• 313395-99-2
• 8-[(4-chlorophenyl)methylsulfanyl]-3-methyl-7-[(4-methylphenyl)methyl]purine-2,6-dione
• 8-((4-chlorobenzyl)thio)-3-methyl-7-(4-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-[[(4-chlorophenyl)methyl]thio]-3,7-dihydro-3-methyl-7-[(4-methylphenyl)methyl]-
• 8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C21H19ClN4O2S/c1-13-3-5-14(6-4-13)11-26-17-18(25(2)20(28)24-19(17)27)23-21(26)29-12-15-7-9-16(22)10-8-15/h3-10H,11-12H2,1-2H3,(H,24,27,28)
• InChI Key： GACDSWQMTHFUOV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NC2=C(C(NC(N2C)=O)=O)N1CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 426.0917247g/mol
• Monoisotopic Mass: 426.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 92.5Ų